molecular formula C9H11FOS B8608993 (2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane

(2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane

Cat. No. B8608993
M. Wt: 186.25 g/mol
InChI Key: IPBKUUUYONQHIX-UHFFFAOYSA-N
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Description

(2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C9H11FOS and its molecular weight is 186.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane

Molecular Formula

C9H11FOS

Molecular Weight

186.25 g/mol

IUPAC Name

2-fluoro-1-methoxy-5-methyl-3-methylsulfanylbenzene

InChI

InChI=1S/C9H11FOS/c1-6-4-7(11-2)9(10)8(5-6)12-3/h4-5H,1-3H3

InChI Key

IPBKUUUYONQHIX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)SC)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-fluoro-2-methoxy-4-methylbenzene (1.0 g) and THF (dry) (60 mL) was added sec-butyllithium (1.04 mol/L cyclohexane solution, 13.72 mL) dropwise over a period of 20 min at −78° C. After stirring at −78° C. for 20 min, to the mixture was added dimethyl disulfide (1.41 mL) at the same temperature. The mixture was stirred at −78° C. under argon atmosphere for 1 h. The mixture was quenched with saturated aqueous NH4Cl at −78° C. and extracted with EtOAc. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.34 g).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
13.72 mL
Type
reactant
Reaction Step Two
Quantity
1.41 mL
Type
reactant
Reaction Step Three

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